

Comparative Analysis of TX-1123 and AG17: A Guide for Researchers

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: TX-1123
CAS No.: 157397-06-3
Cat. No.: B1202124

[Get Quote](#)

This guide provides a detailed comparative analysis of two tyrosine kinase inhibitors, **TX-1123** and AG17, which have been investigated for their antitumor properties. The information is tailored for researchers, scientists, and drug development professionals, offering a comprehensive overview of their mechanisms of action, potency, and potential therapeutic applications, supported by available experimental data.

Introduction

TX-1123, a 2-hydroxyarylidene-4-cyclopentene-1,3-dione, and AG17, identified as [(3,5-Di-tert-butyl-4-hydroxybenzylidene)-malononitrile], are both synthetic compounds that have demonstrated potential as antitumor agents.^{[1][2]} While both fall under the broad category of tyrosine kinase inhibitors, which are known for their ability to inhibit protein tyrosine kinases (PTKs), their primary mechanisms of action and cellular targets show notable differences. This guide aims to delineate these differences through a side-by-side comparison of their biochemical activities and effects on cancer cells.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data for **TX-1123** and AG17, focusing on their inhibitory concentrations (IC50) against various targets and their antitumor activity in different cell lines.

Table 1: Comparison of Inhibitory Activity (IC50)

Target	TX-1123	AG17
Protein Tyrosine Kinases		
Src kinase	2.2 μ M	Not Reported
eEF2-K	3.2 μ M	Not Reported
PKA	9.6 μ M	Not Reported
EGFR-k	320 μ M	Not Reported
PKC	320 μ M	Not Reported
Platelet-Derived Growth Factor Receptor (PDGFR) Tyrosine Kinase		
	Not Reported	500 nM
Cyclooxygenase (COX)		
COX-1	15.7 μ M	Not Reported
COX-2	1.16 μ M	Not Reported
Mitochondrial Function		
ATP Synthesis Inhibition	5 μ M	Potent inhibitor (specific IC50 not reported)

Table 2: Antitumor Activity (IC50)

Cell Line	TX-1123	AG17
HepG2 (Hepatocellular Carcinoma)	3.66 μ M	Not Reported
HCT116 (Colorectal Carcinoma)	39 μ M	Not Reported
Rat Hepatocytes	57 μ M	Not Reported
Panel of 13 Human Tumor Cell Lines	Not Reported	0.7 - 4.0 μ M

Key Findings from Comparative Studies:

A direct comparative study has shown that the cyclopentenedione-derived **TX-1123** is a more potent antitumor agent and exhibits lower mitochondrial toxicity than the malononitrile-derived AG17.^{[2][3]}

Mechanism of Action

TX-1123: A Multi-Targeted Kinase Inhibitor

TX-1123 primarily functions as a protein tyrosine kinase (PTK) inhibitor, demonstrating activity against a range of kinases including Src, eukaryotic elongation factor-2 kinase (eEF2-K), and protein kinase A (PKA).^{[4][5]} By inhibiting these kinases, **TX-1123** can interfere with the signaling pathways that regulate cell proliferation, survival, and angiogenesis. Additionally, **TX-1123** has been shown to inhibit cyclooxygenase (COX) enzymes, with a notable selectivity for COX-2.^{[6][7]} This dual-action mechanism suggests its potential to not only directly inhibit tumor growth but also to modulate the tumor microenvironment.


AG17: A Disrupter of Mitochondrial Function

In contrast, the primary mechanism of action for AG17 appears to be the disruption of mitochondrial function.^[1] Studies have shown that AG17 can uncouple oxidative phosphorylation, leading to a decrease in cellular ATP levels and the loss of mitochondrial membrane potential.^[1] This impairment of mitochondrial function is a key factor in its antiproliferative effects and can induce apoptosis in cancer cells.^[1] While initially classified as

a tyrosine kinase antagonist, its effects on mitochondria are significant and may be a primary contributor to its antitumor activity.[1]


Signaling Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the proposed signaling pathways affected by **TX-1123** and AG17.



[Click to download full resolution via product page](#)

Caption: Proposed mechanism of action for **TX-1123** as a Src kinase inhibitor.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. An Antitumor 2-Hydroxyarylidene-4-cyclopentene-1,3-Dione as a Protein Tyrosine Kinase Inhibitor: Interaction Between TX-1123 Derivatives and Src Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. file.medchemexpress.eu [file.medchemexpress.eu]
- 3. TX-1123: an antitumor 2-hydroxyarylidene-4-cyclopentene-1,3-dione as a protein tyrosine kinase inhibitor having low mitochondrial toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]

- [5. researchgate.net \[researchgate.net\]](#)
- [6. TX-1123 | PTK抑制剂 | MCE \[medchemexpress.cn\]](#)
- [7. medchemexpress.com \[medchemexpress.com\]](#)
- To cite this document: BenchChem. [Comparative Analysis of TX-1123 and AG17: A Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1202124/docs#comparative-analysis-of-tx-1123-and-ag17-a-guide-for-researchers\]](https://www.benchchem.com/product/b1202124/docs#comparative-analysis-of-tx-1123-and-ag17-a-guide-for-researchers)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

